Cas no 2138180-72-8 (2,2-Difluoro-3-[(3-hydroxy-3-methylbutyl)amino]propanoic acid)

• Product Name: 2,2-Difluoro-3-[(3-hydroxy-3-methylbutyl)amino]propanoic acid
• CAS No: 2138180-72-8
• MF: C₈H₁₅F₂NO₃
• MW: 211.206409692764
• CID: 5955586
• PubChem ID: 165789104
• Update Time: 2025-10-29

2,2-Difluoro-3-[(3-hydroxy-3-methylbutyl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-788911
• 2,2-difluoro-3-[(3-hydroxy-3-methylbutyl)amino]propanoic acid
• 2138180-72-8
• 2,2-Difluoro-3-[(3-hydroxy-3-methylbutyl)amino]propanoic acid

• Inchi： 1S/C8H15F2NO3/c1-7(2,14)3-4-11-5-8(9,10)6(12)13/h11,14H,3-5H2,1-2H3,(H,12,13)
• InChI Key： JUTBRJUXHSDABI-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNCCC(C)(C)O)F

Computed Properties

• Exact Mass: 211.10199966g/mol
• Monoisotopic Mass: 211.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 69.6Ų

Additional information on 2,2-Difluoro-3-[(3-hydroxy-3-methylbutyl)amino]propanoic acid

Comprehensive Overview of 2,2-Difluoro-3-[(3-hydroxy-3-methylbutyl)amino]propanoic acid (CAS No. 2138180-72-8)

2,2-Difluoro-3-[(3-hydroxy-3-methylbutyl)amino]propanoic acid (CAS No. 2138180-72-8) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The presence of difluoro and hydroxy functional groups makes it a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug development, particularly in targeting enzymes and receptors where fluorine substitution enhances binding affinity and metabolic stability.

The compound’s IUPAC name reflects its intricate architecture, combining a propanoic acid backbone with a 3-hydroxy-3-methylbutyl substituent. This design is pivotal for its role in modulating biological activity. Recent studies highlight its relevance in the development of small-molecule therapeutics, especially in areas like inflammation and metabolic disorders. The CAS No. 2138180-72-8 serves as a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases.

One of the trending topics in organic chemistry is the use of fluorinated compounds to improve drug efficacy. 2,2-Difluoro-3-[(3-hydroxy-3-methylbutyl)amino]propanoic acid exemplifies this trend, as its difluoro moiety is known to enhance lipophilicity and bioavailability. These attributes align with the growing demand for next-generation pharmaceuticals with optimized pharmacokinetic profiles. Industry experts frequently search for terms like "fluorinated amino acids in drug design" or "hydroxyalkylamino propanoic acid derivatives," underscoring the compound’s scientific appeal.

From a synthetic perspective, the compound’s 3-hydroxy-3-methylbutyl chain offers opportunities for further derivatization. Chemists are investigating its utility in peptide mimetics and enzyme inhibitors, where the hydroxyl group can serve as a handle for conjugation or hydrogen bonding. The propanoic acid segment also facilitates salt formation, improving solubility for formulation purposes. Such features are frequently discussed in forums focused on medicinal chemistry optimization.

In the context of green chemistry, the synthesis of 2,2-Difluoro-3-[(3-hydroxy-3-methylbutyl)amino]propanoic acid is being refined to reduce environmental impact. Researchers are exploring catalytic methods and renewable feedstocks to align with sustainability goals. This resonates with broader industry queries like "eco-friendly synthesis of fluorinated compounds" or "biodegradable pharmaceutical intermediates."

Analytical characterization of the compound involves advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring purity and structural integrity. The CAS No. 2138180-72-8 is often cross-referenced in patent literature, highlighting its commercial potential. As the pharmaceutical sector evolves, this compound is poised to play a pivotal role in precision medicine and targeted therapies.

In summary, 2,2-Difluoro-3-[(3-hydroxy-3-methylbutyl)amino]propanoic acid represents a convergence of innovation in fluorine chemistry and drug discovery. Its multifaceted applications and alignment with contemporary research trends make it a subject of enduring interest for scientists and industry professionals alike.